molecular formula C10H13NO2 B1267861 1,3-Benzodioxole-5-propanamine CAS No. 6301-13-9

1,3-Benzodioxole-5-propanamine

Cat. No. B1267861
CAS RN: 6301-13-9
M. Wt: 179.22 g/mol
InChI Key: CLJLCLGOWKOKJF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1,3-Benzodioxole-5-propanamine is a useful research compound. Its molecular formula is C10H13NO2 and its molecular weight is 179.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1,3-Benzodioxole-5-propanamine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1,3-Benzodioxole-5-propanamine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

6301-13-9

Product Name

1,3-Benzodioxole-5-propanamine

Molecular Formula

C10H13NO2

Molecular Weight

179.22 g/mol

IUPAC Name

3-(1,3-benzodioxol-5-yl)propan-1-amine

InChI

InChI=1S/C10H13NO2/c11-5-1-2-8-3-4-9-10(6-8)13-7-12-9/h3-4,6H,1-2,5,7,11H2

InChI Key

CLJLCLGOWKOKJF-UHFFFAOYSA-N

SMILES

C1OC2=C(O1)C=C(C=C2)CCCN

Canonical SMILES

C1OC2=C(O1)C=C(C=C2)CCCN

Origin of Product

United States

Synthesis routes and methods

Procedure details

6.0 g of the above amide was dissolved in 100 ml of dry tetrahydrofuran, which was added dropwise to a suspension of 2.4 g of LiAlH4 in 150 ml of dry tetrahydrofuran. The reaction mixture was refluxed for 2 hours and 10 ml of 1N NaOH was added thereto. The mixture was filtered through a Celite layer to give solids, which were dissolved in 200 ml of distilled water. This solution was extracted twice with 200 ml of ethyl ether. The combined organic phase was dried over magnesium sulfate, concentrated and distilled under reduced pressure to provide 4.71 g(yield 85%) of 3-(3,4-methylenedioxyphenyl) propylamine, having the characteristics of: NMR(CDCl3, 200 MHz) δ1.34 (br s, 2H, NH2), 1.72(m, J=7 Hz, 2H, CH2), 2.57(t, J=7 Hz, 2H, CH2), 2.71(t, J=7 Hz, 2H, CH2N), 5.91(s, 2H, CH2O2), 6.59-6.74(s, 3H, ArH).
Name
Quantity
6 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
2.4 g
Type
reactant
Reaction Step Two
Quantity
150 mL
Type
solvent
Reaction Step Two
Name
Quantity
10 mL
Type
reactant
Reaction Step Three
Name
Quantity
200 mL
Type
solvent
Reaction Step Four

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